3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• IUPAC Name: [4-[(3-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-(4-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C18H22N2O2S/c1-13-9-17(23-12-13)18(21)20-7-4-15(5-8-20)11-22-16-3-6-19-10-14(16)2/h3,6,9-10,12,15H,4-5,7-8,11H2,1-2H3
• InChI Key: GWQYBBMSZQCRAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CCC(CC2)COC3=C(C=NC=C3)C
• Molecular Formula: C18H22N2O2S
• Molecular Weight: 330.4 g/mol
• CAS No.: 2640845-37-8

Description

“3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a thiophene, a five-membered ring containing four carbon atoms and a sulfur atom.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For example, the protodeboronation of pinacol boronic esters has been reported, which utilizes a radical approach. This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple functional groups and rings. The compound contains a pyridine ring and a thiophene ring, both of which are aromatic and contribute to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex due to the presence of multiple reactive sites. For instance, the protodeboronation of pinacol boronic esters is a notable reaction.

Scientific Research Applications

3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine has a wide range of scientific research applications. It is used in drug discovery, as it can be used to screen for potential drug candidates. It is also used in medical diagnostics, as it can be used to detect various diseases. Additionally, it is used in materials science, as it can be used to create new materials with unique properties.

Mechanism of Action

The mechanism of action of 3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine is not fully understood. However, it is believed that its unique structure allows it to interact with biological molecules in a specific way. This interaction can result in changes in the structure and/or function of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, some studies have suggested that it may have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been shown to have an effect on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize. Additionally, it is highly stable and can be used in a wide range of applications. However, it also has some limitations. For example, its mechanism of action is not fully understood, so it may not be suitable for certain experiments. Additionally, it may not be suitable for experiments involving animals, as its effects on living organisms have not been extensively studied.

Future Directions

The potential future directions for 3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine are numerous. Further research could be conducted to better understand its mechanism of action and the biochemical and physiological effects it has on living organisms. Additionally, more research could be conducted to explore its potential applications in drug discovery and medical diagnostics. Finally, more research could be conducted to explore its potential use in materials science.

Synthesis Methods

3-methyl-4-{[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]methoxy}pyridine can be synthesized through a multi-step process. The first step involves the reaction of 4-methylthiophene-2-carbonyl chloride with 4-methylthiophene-2-carbonyl piperidine in the presence of a base. This reaction produces the corresponding piperidine derivative. The second step involves the reaction of the piperidine derivative with 3-methyl-4-methoxy pyridine in the presence of a base. This reaction produces this compound.